2-(4-ethoxyphenyl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C19H23N3O4S/c1-3-26-16-10-8-15(9-11-16)14-19(23)20-12-13-22-18-7-5-4-6-17(18)21(2)27(22,24)25/h4-11H,3,12-14H2,1-2H3,(H,20,23)
• InChI Key: CWVHPDNCUJMZSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCN2C3=CC=CC=C3N(S2(=O)=O)C
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

2-(4-ethoxyphenyl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.47. The purity is usually 95%.
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Scientific Research Applications

Antiparasitic Applications

The chemical compound has shown potential in antiparasitic applications. Rogers et al. (1964) reported the anticoccidial activity of related compounds, indicating potential use in controlling parasitic infections in animals (Rogers et al., 1964).

Anticancer and Antitumor Applications

Several studies have explored the anticancer and antitumor potential of compounds with similar structures. For instance, Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which showed considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015). Similarly, Al-Sanea et al. (2020) studied the anticancer activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, with some showing significant cancer cell growth inhibition (Al-Sanea et al., 2020).

Antimicrobial and Antifungal Activities

Compounds with similar structures have been evaluated for antimicrobial and antifungal activities. For example, Wardkhan et al. (2008) studied the antimicrobial activities of thiazole derivatives, showing effectiveness against bacterial and fungal isolates (Wardkhan et al., 2008).

Insecticidal Applications

Fadda et al. (2017) reported on the synthesis of heterocycles incorporating a thiadiazole moiety, which were evaluated as insecticidal agents against the cotton leafworm (Fadda et al., 2017).

Pharmacological Evaluation

Shukla et al. (2012) explored the pharmacological evaluation of BPTES analogs, which are related to the compound . These studies provide insights into the potential pharmacological applications of such compounds (Shukla et al., 2012).

Solubility and Pharmaceutical Interpretation

Grant et al. (1984) discussed the solubility and pharmaceutical significance of related compounds, which is crucial for understanding their potential pharmaceutical applications (Grant et al., 1984).